Cas no 1448338-79-1 (tetrahydropyran-3-ylhydrazine dihydrochloride)

• Product Name: tetrahydropyran-3-ylhydrazine dihydrochloride
• CAS No: 1448338-79-1
• MF: C₅H₁₄Cl₂N₂O
• MW: 189.083459377289
• MDL: MFCD27920270
• CID: 4600457
• PubChem ID: 75481636
• Update Time: 2025-07-22

tetrahydropyran-3-ylhydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (Tetrahydro-2H-pyran-3-yl)hydrazine dihydrochloride
• oxan-3-ylhydrazine dihydrochloride
• Tetrahydro-2H-pyran-3-ylhydrazine dihydrochloride
• tetrahydropyran-3-ylhydrazine dihydrochloride
• oxan-3-ylhydrazine;dihydrochloride
• NE51750
• SY158646
• (oxan-3-yl)hydrazine dihydrochloride
• (Tetrahydro-2H-pyran-3-yl)hydrazinedihydrochloride
• DB-146171
• CS-0183340
• BS-43092
• TETRAHYDROPYRAN-3-YLHYDRAZINE 2HCL
• 1448338-79-1
• F8880-7547
• P17922
• SCHEMBL16610958
• PB40699
• MFCD27920270
• Oxan-3-ylhydrazine diHCl
• EN300-156230
• AKOS026727477
• FULSCOGDIOLOCR-UHFFFAOYSA-N

• MDL： MFCD27920270
• Inchi： 1S/C5H12N2O.2ClH/c6-7-5-2-1-3-8-4-5;;/h5,7H,1-4,6H2;2*1H
• InChI Key： FULSCOGDIOLOCR-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCCC(C1)NN

Computed Properties

• Exact Mass: 188.0483185 g/mol
• Monoisotopic Mass: 188.0483185 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 67.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 189.08
• Topological Polar Surface Area: 47.3

Additional information on tetrahydropyran-3-ylhydrazine dihydrochloride

Comprehensive Overview of tetrahydropyran-3-ylhydrazine dihydrochloride (CAS No. 1448338-79-1): Properties, Applications, and Research Insights

Tetrahydropyran-3-ylhydrazine dihydrochloride (CAS No. 1448338-79-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and versatile reactivity. This dihydrochloride salt, derived from the tetrahydropyran scaffold, serves as a critical intermediate in the synthesis of bioactive molecules, particularly in drug discovery and agrochemical development. Its molecular formula, C₅H₁₁N₂O·2HCl, highlights the presence of a hydrazine functional group, which enables diverse conjugation and cyclization reactions.

Recent studies emphasize the compound's role in medicinal chemistry, where it acts as a building block for heterocyclic compounds targeting enzyme inhibition and receptor modulation. Researchers are particularly interested in its potential applications for central nervous system (CNS) therapeutics, a trending topic in 2024 due to rising demand for neurodegenerative disease treatments. The tetrahydropyran moiety enhances metabolic stability, a key consideration in modern drug design, aligning with industry trends toward improved pharmacokinetics.

From a synthetic perspective, tetrahydropyran-3-ylhydrazine dihydrochloride offers advantages in click chemistry and catalysis, addressing common search queries like "efficient hydrazine derivatives for coupling reactions." Its crystalline form ensures high purity, critical for high-throughput screening (HTS) workflows, another hot topic in AI-driven drug discovery. Analytical techniques such as HPLC and NMR confirm its stability under standard laboratory conditions, making it a reliable reagent for combinatorial chemistry.

Environmental and safety profiles of CAS No. 1448338-79-1 comply with green chemistry principles, a major focus area for sustainable research. Unlike traditional hydrazine derivatives, its dihydrochloride form reduces volatility, addressing safety concerns frequently searched in academic forums. This aligns with the growing emphasis on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing.

In material science, the compound's hydrogen-bonding capacity enables applications in molecular self-assembly, a trending niche in nanotechnology. Its compatibility with aqueous-phase reactions (a frequently searched term) further expands utility in bioconjugation for diagnostic probes. Patent analyses reveal increasing use in PET radiotracer development, reflecting the intersection of chemistry and precision medicine.

For researchers exploring structure-activity relationships (SAR), this compound provides a modular platform to introduce 3D complexity—a priority in fragment-based drug design. Its chiral center at the tetrahydropyran ring also makes it valuable for asymmetric synthesis, a subject of numerous recent publications. Suppliers often highlight its role in peptide mimetics, addressing queries about "non-peptidic scaffolds for drug delivery."

Quality control protocols for tetrahydropyran-3-ylhydrazine dihydrochloride typically involve residual solvent analysis (a compliance hotspot) and heavy metal testing, ensuring adherence to ICH guidelines. Storage recommendations (-20°C under inert atmosphere) cater to stability concerns often raised in online forums. The compound's water solubility distinguishes it from lipophilic analogs, a feature highlighted in solubility-enhancement studies.

Emerging applications include its use in covalent inhibitor design, leveraging the hydrazine group for targeted protein modification—a technique gaining traction in proteolysis-targeting chimera (PROTAC) development. This positions CAS 1448338-79-1 at the forefront of degradation therapeutics, one of the most searched topics in contemporary pharmacology.